Cas no 100783-34-4 (Bicyclo[2.2.1]heptan-2-ol,7-(diphenylmethylene)-, endo- (9CI))

• Product Name: Bicyclo[2.2.1]heptan-2-ol,7-(diphenylmethylene)-, endo- (9CI)
• CAS No: 100783-34-4
• MF: C₂₀H₂₀O
• MW: 276.372205734253
• CID: 190011
• PubChem ID: 124580
• Update Time: 2025-04-19

Bicyclo[2.2.1]heptan-2-ol,7-(diphenylmethylene)-, endo- (9CI) Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptan-2-ol,7-(diphenylmethylene)-, endo- (9CI)
• 7-(diphenylmethylene)bicyclo(2.2.1)heptan-2-ol
• 7-benzhydrylidenebicyclo[2.2.1]heptan-3-ol
• 7-(Diphenylmethylene)bicyclo(2.2.1)heptan-2-ol endo-
• 7-(diphenylmethylene)bicyclo[2.2.1]heptan-2-endo-ol
• 7-(diphenylmethylene)bicyclo< 2.2.1> heptan-2-endo-ol
• 7-(diphenylmethylidene)bicyclo[2.2.1]heptan-2-ol
• AC1L3YP1
• Bicyclo(2.2.1)heptan-2-ol, 7-(diphenylmethylene)-, endo-
• CTK8G4178
• DBHO
• 100783-34-4
• SCHEMBL10703754
• DTXSID90905737
• 7-benzhydrylidenebicyclo[2.2.1]heptan-2-ol

• Inchi： 1S/C20H20O/c21-18-13-16-11-12-17(18)20(16)19(14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-10,16-18,21H,11-13H2
• InChI Key： GVKPDAZZFVJVQF-UHFFFAOYSA-N
• SMILES： OC1CC2CCC1C2=C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 276.1515
• Monoisotopic Mass: 276.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.168
• Boiling Point: 442.8°Cat760mmHg
• Flash Point: 173.7°C
• Refractive Index: 1.644
• PSA: 20.23
• LogP: 4.27930